Cas no 1021041-94-0 (N-{4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl}-2,6-difluorobenzamide)

• Product Name: N-{4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl}-2,6-difluorobenzamide
• CAS No: 1021041-94-0
• MF: C₂₀H₁₈F₂N₄O₂
• MW: 384.379331111908
• CID: 6145682
• PubChem ID: 42065445
• Update Time: 2025-05-20

N-{4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl}-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl}-2,6-difluorobenzamide
• AKOS024648680
• 1021041-94-0
• N-[4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl]-2,6-difluorobenzamide
• N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-2,6-difluorobenzamide
• SR-01000912790
• F2444-0097
• SR-01000912790-1

• Inchi： 1S/C20H18F2N4O2/c1-3-28-18-11-17(23-12(2)24-18)25-13-7-9-14(10-8-13)26-20(27)19-15(21)5-4-6-16(19)22/h4-11H,3H2,1-2H3,(H,26,27)(H,23,24,25)
• InChI Key： NGDPBYAJSMROPY-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(NC1C=CC(=CC=1)NC1C=C(N=C(C)N=1)OCC)=O)F

Computed Properties

• Exact Mass: 384.13978215g/mol
• Monoisotopic Mass: 384.13978215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 76.1Ų

Additional information on N-{4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl}-2,6-difluorobenzamide

Professional Introduction to N-{4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl}-2,6-difluorobenzamide (CAS No. 1021041-94-0)

N-{4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl}-2,6-difluorobenzamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1021041-94-0, represents a novel class of molecules with potential applications in addressing various therapeutic challenges. The structural composition of this compound, featuring a combination of aromatic rings and functional groups, makes it a subject of intense interest for medicinal chemists and biologists.

The molecular structure of N-{4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl}-2,6-difluorobenzamide includes several key elements that contribute to its unique properties. The presence of 2,6-difluorobenzamide moiety introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity. Additionally, the 6-ethoxy-2-methylpyrimidin-4-yl group adds another layer of complexity, potentially influencing the compound's interactions with biological targets. These structural features make it an attractive candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in developing small molecules that can modulate biological pathways associated with diseases such as cancer and inflammation. N-{4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl}-2,6-difluorobenzamide has been studied for its potential to interact with specific enzymes and receptors involved in these pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors, making it a promising lead for the development of novel therapeutic agents.

The synthesis of N-{4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl}-2,6-difluorobenzamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in constructing the complex framework of this molecule. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of innovative methodologies in drug development.

One of the most compelling aspects of N-{4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl}-2,6-difluorobenzamide is its potential to serve as a scaffold for structure-based drug design. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify derivatives of this compound that may exhibit enhanced potency and selectivity. This approach aligns well with the current trend toward rational drug design, where computational tools are used to guide the discovery process.

The pharmacological profile of N-{4-[6-ethoxy-2-methylpyrimidin-4-yl]amino]phenyl-2,6-difluorobenzamide is under active investigation in several academic and industrial laboratories. Initial pharmacokinetic studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are essential for determining whether this compound can progress to clinical trials and ultimately reach patients in need.

The development of novel pharmaceuticals is a lengthy and often challenging process. However, compounds like N-{4-[6-ethoxy-2-methylpyrimidin^-4-yl^]amino]phenyl-2,6-difluorobenzamide offer hope by providing new starting points for drug discovery. The combination of innovative chemistry and rigorous biological evaluation is key to unlocking the therapeutic potential of such molecules. As research continues to unfold, it is likely that more applications for this compound will be identified.

In conclusion, N-{4-[6 ethoxy 2 methylpyrimidin 4 yl amino]
phenyl}-

N-{[((S)-1-(Ethoxycarbonyl)piperazinol)-3-(trifluoromethyl)]methyl}benzimidazolium
is a multifaceted compound with significant promise in pharmaceutical applications.
Its unique structural features,
combined with preliminary
pharmacological findings,
make it a valuable asset
for ongoing research efforts.
As scientists delve deeper
into understanding
its mechanisms
of action,
the potential uses
for this molecule
are likely
to expand,
offering new avenues
for therapeutic intervention.